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Compound of Interest

Compound Name: 3-Methoxybutyl acrylate

CAS No.: 2768-07-2

Cat. No.: B3050654

Get Quote

Part 1: Executive Summary
3-Methoxybutyl acrylate (3-MBA) (CAS: 2768-07-2) is a specialized functional monomer

increasingly utilized in the synthesis of thermoresponsive amphiphilic block copolymers. Unlike

its ubiquitous homolog, n-butyl acrylate, the inclusion of a methoxy ether linkage in the 3-MBA

side chain introduces a unique hydrophilic-hydrophobic balance. This structural nuance allows

researchers to fine-tune the Lower Critical Solution Temperature (LCST) of resulting polymers,

a critical parameter in designing "smart" drug delivery systems that release payloads in

response to physiological thermal triggers.

This guide provides a comprehensive technical profile of 3-MBA, focusing on its rheological

properties (viscosity), thermodynamic behavior (boiling point), and rigorous handling protocols

for high-precision polymerization.

Part 2: Physicochemical Profile[1][2]
Thermodynamic & Rheological Data
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The physical constants of 3-MBA are governed by the interplay between the polymerizable

acrylate head and the ether-containing tail. The methoxy group increases polarity relative to

alkyl acrylates, influencing both volatility and flow resistance.[1]

Table 1: Comparative Physical Properties

Property
3-Methoxybutyl
Acrylate (3-MBA)

n-Butyl Acrylate
(Reference)

3-Methoxybutyl
Acetate (Analog)

CAS Number 2768-07-2 141-32-2 4435-53-4

Molecular Weight 158.19 g/mol 128.17 g/mol 146.19 g/mol

Boiling Point (1 atm)
~169–175 °C

(Projected)*
145 °C 171 °C

Boiling Point

(Reduced)

82–85 °C @ 10

mmHg
49 °C @ 10 mmHg -

Viscosity (25°C) 1.2 – 1.8 mPa·s (Est.) 0.92 mPa[1]·s 0.71 mPa[1]·s

Density (20°C) 0.94 – 0.96 g/mL 0.89 g/mL 0.96 g/mL

Solubility
Immiscible in water;

Soluble in THF, DCM
Immiscible Slightly Soluble

*Note: Direct atmospheric boiling points for reactive acrylates are often theoretical as thermal

polymerization occurs before boiling.[1] Vacuum distillation values are operationally relevant.

Structure-Property Logic
The viscosity of 3-MBA is marginally higher than n-butyl acrylate due to the dipole-dipole

interactions introduced by the ether oxygen. However, it remains a low-viscosity monomer

suitable for bulk and solution polymerization.[1] The boiling point elevation (~25°C higher than

n-butyl acrylate) reflects the increased molecular weight and polarity, necessitating high-

vacuum techniques for purification.

Part 3: Experimental Protocols
Synthesis of 3-Methoxybutyl Acrylate
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For research-grade purity (>98%), direct esterification using acryloyl chloride is preferred over

transesterification to avoid equilibrium limitations.

Reagents:

3-Methoxy-1-butanol (1.0 eq)

Acryloyl chloride (1.1 eq)

Triethylamine (TEA) (1.2 eq)

Dichloromethane (DCM) (Solvent)

4-Methoxyphenol (MEHQ) (Inhibitor, 50 ppm)

Protocol:

Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, dropping

funnel, and nitrogen inlet.

Solvation: Dissolve 3-methoxy-1-butanol and TEA in anhydrous DCM. Cool to 0°C in an ice

bath.

Addition: Dropwise add acryloyl chloride over 60 minutes. Critical: Maintain temperature

<5°C to prevent side reactions.[1]

Reaction: Allow to warm to room temperature and stir for 12 hours.

Workup: Filter off the precipitated TEA·HCl salt.[1] Wash the filtrate with 1M HCl (to remove

amine), saturated NaHCO₃ (to remove acid), and brine.

Purification: Dry over MgSO₄, concentrate in vacuo.

Distillation: Perform vacuum distillation (approx. 85°C at 10 mmHg) in the presence of CuCl

or MEHQ to prevent polymerization.

Visualization: Synthesis Pathway
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Caption: Nucleophilic acyl substitution pathway for the synthesis of 3-MBA under basic

conditions.

Part 4: Biomedical Applications & Polymer Physics
Thermoresponsive Drug Delivery
The primary utility of 3-MBA in drug development lies in its ability to modulate the Lower Critical

Solution Temperature (LCST) of polymers.

Mechanism: Polymers containing 3-MBA possess a balance of hydrophobic (butyl chain) and

hydrophilic (methoxy ether) domains.

Application: By copolymerizing 3-MBA with more hydrophilic monomers (e.g., PEG-

methacrylate), researchers can engineer micelles that are stable at room temperature (25°C)

but collapse/precipitate at body temperature (37°C), triggering drug release.

Visualization: Micelle Assembly & Release
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Caption: Thermoresponsive behavior of 3-MBA copolymers leading to controlled payload

release.

Part 5: Safety & Handling (MSDS Summary)
Signal Word: WARNING

Hazard Statements: H315 (Skin Irritant), H319 (Eye Irritant), H317 (Skin Sensitizer).[1]

Storage: Store at 2-8°C. Crucial: Do not store under inert gas (Nitrogen/Argon) for long

periods; the polymerization inhibitor (MEHQ) requires dissolved oxygen to function.[1]
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Spill Response: Absorb with inert material (sand/vermiculite).[1] Do not use sawdust (fire

hazard).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

